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Compound of Interest

Compound Name: AZ084

Cat. No.: B10818709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ084 is a potent and selective allosteric antagonist of the C-C chemokine receptor 8 (CCR8).

CCR8 is a key receptor involved in the trafficking and function of regulatory T cells (Tregs)

within the tumor microenvironment. By inhibiting CCR8, AZ084 disrupts the recruitment of

these immunosuppressive cells, thereby enhancing anti-tumor immunity. These application

notes provide a comprehensive overview of the recommended dosage, experimental protocols,

and the underlying mechanism of action of AZ084 for its use in preclinical mouse models of

cancer.

Mechanism of Action: Targeting the CCR8-CCL1
Axis
AZ084 functions as an allosteric inhibitor of CCR8, meaning it binds to a site on the receptor

distinct from the ligand-binding site, thereby preventing receptor activation. The primary ligand

for CCR8 is the chemokine CCL1, which is often secreted by tumor cells and other cells within

the tumor microenvironment. The binding of CCL1 to CCR8 on the surface of Tregs triggers a
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signaling cascade that promotes their migration into the tumor, survival, and

immunosuppressive functions. By blocking this interaction, AZ084 effectively reduces the

infiltration of Tregs into the tumor, shifting the balance of the immune response towards an anti-

tumor phenotype. This leads to a reduction in the formation of an immunologically tolerant pre-

metastatic niche and inhibits tumor cell metastasis.

Data Presentation
In Vivo Efficacy of AZ084

Parameter Details Reference

Compound AZ084

Target CCR8 (Allosteric Antagonist)

Mouse Model
Subcutaneous Lewis Lung

Carcinoma (LLC)

Cell Line LLC

Mouse Strain C57BL/6J

Dosage 5 mg/kg

Route of Administration Intraperitoneal (i.p.) Injection

Dosing Schedule
Every third day for 9 or 21

days

Observed Effects

- Downregulation of Treg

differentiation- Inhibition of the

formation of an

immunologically tolerant pre-

metastatic niche- Restrained

tumor cell metastasis to the

lung

Experimental Protocols
Preparation of AZ084 for In Vivo Administration
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This protocol details the preparation of an AZ084 solution for intraperitoneal injection in mice.

Materials:

AZ084 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Sterile syringes and needles

Procedure:

Stock Solution Preparation:

Prepare a 10 mM stock solution of AZ084 in DMSO. For example, to prepare 1 mL of a 10

mM stock, dissolve the appropriate amount of AZ084 powder in 1 mL of DMSO. Ensure

the powder is completely dissolved by vortexing.

Working Solution Formulation (for a final concentration of 0.5 mg/mL):

To prepare 1 mL of the final injection solution, follow these steps in a sterile

microcentrifuge tube:

Add 50 µL of the 10 mM AZ084 stock solution in DMSO.

Add 400 µL of PEG300. Mix thoroughly by pipetting or gentle vortexing.

Add 50 µL of Tween-80. Mix thoroughly.

Add 500 µL of sterile saline. Mix thoroughly until a clear solution is formed.
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This formulation results in a final vehicle composition of 5% DMSO, 40% PEG300, 5%

Tween-80, and 50% Saline.

Administration:

Administer the freshly prepared AZ084 solution to mice via intraperitoneal injection at a

volume calculated to deliver a 5 mg/kg dose. For a 20g mouse, this would be 200 µL of the

0.5 mg/mL solution.

Note: It is recommended to prepare the working solution fresh for each day of injection. The

stability of AZ084 in this formulation for extended periods has not been reported.

In Vivo Efficacy Study Workflow
This workflow outlines a typical experiment to evaluate the anti-tumor efficacy of AZ084 in a

subcutaneous mouse cancer model.

Animal Model: C57BL/6J mice (6-8 weeks old)

Tumor Model: Subcutaneous injection of Lewis Lung Carcinoma (LLC) cells

Experimental Groups:

Vehicle control (same formulation without AZ084)

AZ084 (5 mg/kg, i.p., every third day)

Procedure:

Tumor Cell Implantation:

Inject 1 x 10^6 LLC cells in 100 µL of sterile PBS subcutaneously into the flank of each

mouse.

Tumor Growth Monitoring:

Monitor tumor growth by measuring tumor volume with calipers every 2-3 days. Tumor

volume can be calculated using the formula: (Length x Width^2) / 2.
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Treatment Initiation:

When tumors reach an average volume of approximately 100 mm³, randomize the mice

into the treatment groups.

Drug Administration:

Administer the vehicle or AZ084 solution according to the dosing schedule (every third

day).

Endpoint:

Continue treatment and monitoring until the tumors in the control group reach a

predetermined endpoint size or for the duration of the study (e.g., 21 days).

At the end of the study, euthanize the mice and collect tumors and other relevant tissues

(e.g., lungs for metastasis analysis) for further analysis.

Visualizations
Signaling Pathway of CCR8 Inhibition by AZ084
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Caption: AZ084 allosterically inhibits the CCR8 receptor on Tregs, blocking CCL1-mediated

signaling.
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Experimental Workflow for AZ084 In Vivo Study
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Caption: Workflow for evaluating the anti-tumor efficacy of AZ084 in a mouse cancer model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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